Cas no 1223782-65-7 (8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide)

• Product Name: 8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide
• CAS No: 1223782-65-7
• MF: C₂₅H₂₆N₂O₃S
• MW: 434.550545215607
• CID: 5393669
• Update Time: 2023-11-20

8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-N-[3-(1-methylethoxy)propyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide
• 8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide

• Inchi： 1S/C25H26N2O3S/c1-16(2)30-13-7-12-26-25(28)24-22(17-8-5-4-6-9-17)20-15-27-21-11-10-18(29-3)14-19(21)23(20)31-24/h4-6,8-11,14-16H,7,12-13H2,1-3H3,(H,26,28)
• InChI Key： LBWAHPGTSQJFRZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2SC(C(NCCCOC(C)C)=O)=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 434.166
• Monoisotopic Mass: 434.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2

Experimental Properties

• Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 658.9±55.0 °C(Predicted)
• pka: 13.39±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines